Cas no 898462-92-5 (N-(3,4-dimethoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide)

• Product Name: N-(3,4-dimethoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide
• CAS No: 898462-92-5
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 5486611
• Update Time: 2025-07-09

N-(3,4-dimethoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• JOSURLBFOFCKII-UHFFFAOYSA-N
• N-(3,4-dimethoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

• Inchi： 1S/C19H20N2O5S/c1-25-16-5-4-14(11-17(16)26-2)20-27(23,24)15-9-12-3-6-18(22)21-8-7-13(10-15)19(12)21/h4-5,9-11,20H,3,6-8H2,1-2H3
• InChI Key： JOSURLBFOFCKII-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C2C([H])([H])C([H])([H])C(N3C([H])([H])C([H])([H])C(=C1[H])C3=2)=O)(N([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])OC([H])([H])[H])(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(3,4-dimethoxyphenyl)-11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-triene-6-sulfonamide

Comprehensive Overview of N-(3,4-dimethoxyphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide (CAS No. 898462-92-5)

The compound N-(3,4-dimethoxyphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide, identified by its CAS No. 898462-92-5, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and biochemical research. Its intricate molecular architecture, featuring a tricyclic core and a sulfonamide functional group, has garnered attention for its unique physicochemical properties and potential applications in drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy development.

In recent years, the scientific community has increasingly focused on small-molecule therapeutics with precise mechanisms of action. The azatricyclic scaffold of this compound offers a promising platform for designing novel bioactive agents. Its 3,4-dimethoxyphenyl moiety is notable for enhancing membrane permeability, a critical factor in optimizing drug bioavailability—a topic frequently searched in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Computational chemists often explore such structures using molecular docking simulations, another trending keyword in pharmaceutical AI applications.

The 11-oxo group in this molecule introduces a ketone functionality that may participate in hydrogen bonding interactions with biological targets, a feature extensively discussed in structure-activity relationship (SAR) analyses. This aligns with frequent search queries about protein-ligand interactions and rational drug design. Additionally, the sulfonamide linker has historical significance in medicinal chemistry, often associated with antibacterial and anti-inflammatory properties, making it a recurring subject in drug repurposing studies.

From a synthetic chemistry perspective, the construction of this polycyclic system presents intriguing challenges. Current literature highlights growing interest in cascade reactions and transition-metal catalysis for assembling such complex frameworks—topics that dominate organic chemistry forums and academic search trends. The compound's dodeca-triene segment also invites comparisons with natural product derivatives, a hot topic in green chemistry and biocatalysis discussions.

Analytical characterization of CAS 898462-92-5 typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, both frequently searched by quality control professionals. Its stability under various pH conditions—a common query in formulation science—remains an active area of investigation. Researchers also examine its potential as a fluorescence probe due to its conjugated system, tapping into the booming field of molecular imaging.

In the context of intellectual property, this compound's structural novelty makes it relevant to patent landscaping discussions. Pharmaceutical companies monitoring competitive intelligence often track such molecules for first-in-class drug opportunities. The presence of both hydrogen bond donors and acceptors in its architecture satisfies multiple criteria in Lipinski's rule of five, a perennial search term among drug developers.

Environmental considerations surrounding this compound involve studies on its biodegradation pathways and ecotoxicological profile—subjects gaining traction in green pharmacy initiatives. Its potential metabolites are also of interest, connecting to popular searches about drug-drug interactions and personalized medicine. As regulatory agencies emphasize ICH guidelines, proper documentation of such compounds becomes crucial, driving searches for analytical method validation protocols.

The compound's crystal structure analysis contributes to the expanding field of crystallographic databases, while its possible polymorphic forms relate to frequent inquiries about pharmaceutical solids. Materials scientists might investigate its thermal stability using DSC (Differential Scanning Calorimetry), another technique commonly searched alongside excipient compatibility studies.

Emerging applications in chemical biology position this molecule as a potential proteolysis targeting chimera (PROTAC) component, aligning with cutting-edge searches in targeted protein degradation. Its balanced lipophilicity (frequently optimized in QSAR models) makes it valuable for blood-brain barrier penetration studies—a hot topic in neurological disorder research.

In conclusion, N-(3,4-dimethoxyphenyl)-11-oxo-1-azatricyclo[6.3.1.0^{4,12}]dodeca-4(12),5,7-triene-6-sulfonamide exemplifies the convergence of synthetic complexity and therapeutic potential. Its study intersects with numerous contemporary research themes, from computational drug discovery to sustainable chemistry, addressing many frequently searched concepts in modern scientific discourse.